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Solubility and Physicochemical Properties of

Propargite

The quantitative data on propargite's solubility and key physical properties are summarized in the table

below for easy comparison.

Property

Value

Conditions | Notes

Source

Water Solubility

Log P (Octanol-
Water)

Physical State

Melting Point

Density

0.215 mg/L (or 215 pg/L)

5.7

Dark yellow-brown/amber viscous

liquid

<25°C

1.10 g/cm?3

20°C, pH 7

Indicates high
lipophilicity
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The following diagram illustrates the relationship between propargite's key physicochemical properties and

their implications:
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Relationship between propargite's key properties and their research implications.

Solubility in Organic Solvents

Propargite is highly miscible with various organic solvents, a characteristic critical for formulating
commercial products. The data below shows its solubility is 200,000 mg/L at 20°C in several common

solvents [1].

Hexane [1]

Toluene [1]
Dichloromethane [1]
Acetone [1]

Other sources note it is also slightly soluble in chloroform and hexane, and is generally miscible in organic
solvents [2] [3]. This high lipophilicity aligns with its high Log P value and supports its typical formulation

as emulsifiable concentrates (EC) and wettable powders [1].

Synthesis and Metabolic Pathways
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While specific analytical protocols for solubility determination were not located, the search results provide

insight into its synthesis and metabolic fate, which are relevant for a technical guide.

e Commercial Synthesis: The industrial synthesis begins with reacting 4-tert-butylphenol with
cyclohexene oxide under acidic conditions to form an ether linkage. This intermediate is then
esterified with propargyl sulfonyl chloride in the presence of a base like triethylamine or pyridine,
typically in organic solvents like dichloromethane or toluene. The crude product is then purified via
distillation or solvent extraction [1].

e Metabolic Fate: After absorption, propargite undergoes hydrolysis at the sulfite ester, followed by
oxidation and hydroxylation. Its metabolites are eliminated in both urine and feces [4].

The following chart outlines this metabolic pathway:
Propargite

Hydrolysis

Oxidation / Hydroxylation

Metabolite Elimination

Click to download full resolution via product page

Primary metabolic pathway of propargite in biological systems.

Key Handling and Safety Considerations

For laboratory handling, note these key points:
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e Toxicity Profile: Propargite exhibits low acute oral and dermal toxicity in animal studies but is a
strong eye and skin irritant and can cause chemical burns and sensitization [1] [4].
e Mode of Action: It acts as a non-systemic acaricide with contact action, inhibiting mitochondrial ATP

synthase (IRAC MoA class 12C) [1] [3].
e Environmental Impact: It is highly toxic to amphibians, fish, and zooplankton, and has potential

carcinogenicity [3].

Conclusion and Research Implications

In summary, propargite is a highly lipophilic compound with very low water solubility and high miscibility
in organic solvents. This profile directly influences its formulation, environmental behavior, and potential for

bioaccumulation [1].

¢ For formulation scientists, the high organic solubility indicates a need for surfactants and
emulsifiers for effective aqueous application.

¢ For environmental researchers, the low water solubility and high Log P suggest high potential for
adsorption to soil and organic matter, but also a risk of bioaccumulation in the food chain.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (Ref: ENT 27226) Propargite [sitem.herts.ac.uk]

2. | 2312-35-8 Propargite [chemicalbook.com]

3. Propargite [en.wikipedia.org]

4. sciencedirect.com/topics/agricultural-and-biological-sciences/ propargite [sciencedirect.com]

To cite this document: Smolecule. [Propargite water solubility and organic solvent miscibility].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b588211#propargite-water-solubility-and-organic-solvent-

miscibility]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s588211?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/propargite
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://en.wikipedia.org/wiki/Propargite
https://en.wikipedia.org/wiki/Propargite
https://www.smolecule.com/products/s588211?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://www.smolecule.com/products/s588211?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3346491.htm
https://en.wikipedia.org/wiki/Propargite
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/propargite
https://www.smolecule.com/products/b588211#propargite-water-solubility-and-organic-solvent-miscibility
https://www.smolecule.com/products/b588211#propargite-water-solubility-and-organic-solvent-miscibility
https://www.smolecule.com/products/b588211#propargite-water-solubility-and-organic-solvent-miscibility
https://www.smolecule.com/products/b588211#propargite-water-solubility-and-organic-solvent-miscibility
https://www.smolecule.com/products/s588211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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